Cas no 1261877-44-4 (2'-Methoxy-5'-(trifluoromethyl)propiophenone)

• Product Name: 2'-Methoxy-5'-(trifluoromethyl)propiophenone
• CAS No: 1261877-44-4
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4985047
• Update Time: 2025-10-28

2'-Methoxy-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-5'-(trifluoromethyl)propiophenone
• 1-(2-Methoxy-5-trifluoromethyl-phenyl)-propan-1-one

• Inchi： 1S/C11H11F3O2/c1-3-9(15)8-6-7(11(12,13)14)4-5-10(8)16-2/h4-6H,3H2,1-2H3
• InChI Key： AGORHTNBJNGJJM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(CC)=O)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Methoxy-5'-(trifluoromethyl)propiophenone

Comprehensive Overview of 2'-Methoxy-5'-(trifluoromethyl)propiophenone (CAS No. 1261877-44-4)

2'-Methoxy-5'-(trifluoromethyl)propiophenone (CAS No. 1261877-44-4) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and chemical research. This compound belongs to the propiophenone family, characterized by a methoxy group at the 2' position and a trifluoromethyl group at the 5' position. Its molecular formula, C₁₁H₁₁F₃O₂, highlights its potential as a key intermediate in synthetic chemistry. Researchers and industry professionals frequently search for high-purity 2'-Methoxy-5'-(trifluoromethyl)propiophenone due to its relevance in drug discovery and material science.

The growing interest in fluorinated compounds like 2'-Methoxy-5'-(trifluoromethyl)propiophenone stems from their enhanced stability and bioavailability, making them invaluable in modern medicinal chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified demand for such building blocks. Users often inquire about synthesis methods for trifluoromethylated ketones or applications of methoxy-substituted propiophenones, reflecting the compound's interdisciplinary significance. Its role in developing targeted therapies and agrochemicals aligns with current focus areas like precision medicine and sustainable agriculture.

From a technical perspective, CAS 1261877-44-4 exhibits distinct physicochemical properties, including a specific melting point range and solubility profile, which are critical for formulation development. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed for quality control. The compound's electron-withdrawing trifluoromethyl group enhances its reactivity in cross-coupling reactions, a topic frequently explored in organic synthesis forums. Safety data sheets emphasize standard laboratory handling procedures, though it is not classified under hazardous categories.

Innovative applications of 2'-Methoxy-5'-(trifluoromethyl)propiophenone extend to material science, where its aromatic framework contributes to advanced polymer designs. Industry reports suggest rising adoption in OLED materials and liquid crystal displays, addressing the global push for energy-efficient technologies. Environmental considerations have also spurred research into biodegradable derivatives of such compounds, resonating with circular economy initiatives. These multifaceted uses position CAS No. 1261877-44-4 as a compound of enduring scientific and commercial interest.

For researchers sourcing 2'-Methoxy-5'-(trifluoromethyl)propiophenone suppliers, critical factors include batch-to-batch consistency and regulatory compliance. The compound's stability under various storage conditions (room temperature vs. refrigerated) is another common query among purchasers. As patent landscapes evolve, particularly in heterocyclic chemistry, this compound continues to feature in novel intellectual property filings, underscoring its role in innovation pipelines across continents.

Emerging studies on structure-activity relationships (SAR) further validate the importance of 1261877-44-4 in optimizing lead compounds. Its modular structure allows for systematic modifications to enhance binding affinity or metabolic resistance—key parameters in computational chemistry models. Collaborative projects between academia and industry often leverage such compounds to accelerate hit-to-lead transitions, demonstrating its cross-sectoral utility.